Cas no 1074-97-1 (2,4-dioxo-1h-pyrimidine-5-carboxamide)

• Product Name: 2,4-dioxo-1h-pyrimidine-5-carboxamide
• CAS No: 1074-97-1
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD20542072
• CID: 1183651
• PubChem ID: 12121064
• Update Time: 2025-05-23

2,4-dioxo-1h-pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-1H-pyrimidine-5-carboxamide
• SureCN1210894
• 1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carboxamide
• CTK0D6540
• 5-carbamoyluracil
• 5-Carbamoyl-uracil
• Uracil-5-carboxamid
• 2,4-diketo-1H-pyrimidine-5-carboxamide
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid amide
• 5-Pyrimidinecarboxamide, 1,2,3,4-tetrahydro-2,4-dioxo-
• uracil-5-carboxamide
• 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
• 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonsaeure-amid
• 4,6-Dihydroxypyrimidine-5-carboxamide
• C5H5N3O3
• 2,4-dihydroxypyrimidine-5-carboxamide
• 2,4-dioxo-1,2,3,4-tetrahydropyriMidine-5-carboxaMide
• 1074-97-1
• SCHEMBL1210894
• AKOS032960514
• SCHEMBL16861500
• DTXSID20477977
• DB-111011
• F81559
• 5-aminocarbonyl-uracil
• 2,4-dioxo-1h-pyrimidine-5-carboxamide

• MDL： MFCD20542072
• Inchi： 1S/C5H5N3O3/c6-3(9)2-1-7-5(11)8-4(2)10/h1H,(H2,6,9)(H2,7,8,10,11)
• InChI Key： JZMIWYJRKUBQCS-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CNC(N1)=O

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: -1.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 109.33000
• LogP: -0.31300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-dioxo-1h-pyrimidine-5-carboxamide

2,4-Dioxo-1H-Pyrimidine-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1074-97-1, commonly referred to as 2,4-dioxo-1H-pyrimidine-5-carboxamide, is a fascinating molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of heterocyclic compounds, specifically pyrimidines, which are well-known for their structural versatility and functional diversity. The pyrimidine ring serves as a foundational structure for numerous bioactive molecules, including nucleotides and various pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,4-dioxo-1H-pyrimidine-5-carboxamide through innovative methodologies. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency and scalability of its production. These techniques not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural features of 2,4-dioxo-1H-pyrimidine-5-carboxamide make it an attractive candidate for drug discovery programs. The presence of the carboxamide group introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems. This property has been leveraged in designing inhibitors for various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

In the field of materials science, 2,4-dioxo-1H-pyrimidine-5-carboxamide has shown promise as a building block for advanced materials. Its ability to form supramolecular assemblies through non-covalent interactions has been exploited in the development of stimuli-responsive materials and self-healing polymers. Recent studies have demonstrated its potential in creating nanoscale architectures with applications in sensing and catalysis.

Moreover, the compound's photophysical properties have garnered attention in optoelectronic applications. The conjugated system within the pyrimidine ring facilitates efficient charge transport, making it a viable candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced device performance by incorporating 2,4-dioxo-1H-pyrimidine-5-carboxamide into hybrid materials.

The biological evaluation of 2,4-dioxo-1H-pyrimidine-5-carboxamide has revealed its potential as an antimicrobial agent. Studies conducted in collaboration with leading pharmaceutical companies have identified its efficacy against multidrug-resistant bacterial strains. This discovery underscores its role in addressing the global challenge of antibiotic resistance.

In conclusion, 2,4-dioxo-1H-pyrimidine-5-carboxamide (CAS No. 1074-97-1) stands as a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structural attributes and functional groups continue to inspire innovative research directions. As scientific advancements unfold, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic solutions.